Cas no 83327-21-3 (4-Methoxyglucobrassicin)

4-Methoxyglucobrassicin structure

Product Name:4-Methoxyglucobrassicin

CAS No:83327-21-3

MF:C₁₇H₂₂N₂O₁₀S₂

MW:478.493982791901

CID:725110

PubChem ID:656563

Update Time:2024-10-27

4-Methoxyglucobrassicin Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranose, 1-thio-,1-[4-methoxy-N-(sulfooxy)-1H-indole-3-ethanimidate]
- 4-Methoxyglucobrassi
- 4-Methoxyglucobrassicin
- (4-Methoxy-3-indolylmethyl)glucosinolate
- 4-Methoxyindol-3-methyl glucosinolate
- 4-methoxy-3-indolylmethylglucosinolate
- AKOS040761146
- 1-S-[2-(4-methoxy-1H-indol-3-yl)-N-(sulfooxy)ethanimidoyl]-1-thio-beta-D-glucopyranose
- 4-methoxyindol-3-ylmethylglucosinolate
- [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1Z)-2-(4-methoxy-1H-indol-3-yl)-N-sulfooxyethanimidothioate
- beta-D-Glucopyranose, 1-thio-, 1-(4-methoxy-N-(sulfooxy)-1H-indole-3-ethanimidate)
- SCHEMBL2289935
- 83327-21-3
- CHEBI:1890
- 4-Moimg
- (((2-(4-Methoxy-1H-indol-3-yl)-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)thio)ethylidene)amino)oxy)sulfonic acid
- [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl] 2-(4-methoxy-1H-indol-3-yl)-N-sulfooxy-ethanimidothioate
- AC1LCV7G
- DTXSID901003296
- C08423
- NS00094487
- 4-Methoxy-3-indolylmethyl glucosinolate
- Q27105519
- [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(4-methoxy-1H-indol-3-yl)-N-sulfooxyethanimidothioate
- 4-methoxyglucobrassicin(1-)
- 4-methoxyglucobrassicin anion
- HY-N8672
- ((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl) (1Z)-2-(4-methoxy-1H-indol-3-yl)-N-sulfooxyethanimidothioate
- CS-0148890
- 4-methoxyindol-3-ylmethyl glucosinolate
- Inchi： 1S/C17H22N2O10S2/c1-27-10-4-2-3-9-13(10)8(6-18-9)5-12(19-29-31(24,25)26)30-17-16(23)15(22)14(21)11(7-20)28-17/h2-4,6,11,14-18,20-23H,5,7H2,1H3,(H,24,25,26)/t11-,14-,15+,16-,17+/m1/s1
- InChI Key： IIAGSABLXRZUSE-UFRBAHOGSA-N
- SMILES： C(C1=CNC2C=CC=C(C1=2)OC)C(=NOS(O)(=O)=O)S[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

Exact Mass: 478.07158725g/mol
Monoisotopic Mass: 478.07158725g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 31
Rotatable Bond Count: 8
Complexity: 733
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 225Å²
XLogP3: -0.1

4-Methoxyglucobrassicin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M262750-2.5mg	4-Methoxyglucobrassicin	83327-21-3		2.5mg	$316.00	2023-05-18
TRC	M262750-25mg	4-Methoxyglucobrassicin	83327-21-3		25mg	$2463.00	2023-05-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3051-1 mg	4-Methoxyglucobrassicin	83327-21-3		1mg	￥2915.00	2022-04-26
TRC	M262750-100mg	4-Methoxyglucobrassicin	83327-21-3		100mg	$ 12800.00	2023-09-07
TargetMol Chemicals	TN3051-5mg	4-Methoxyglucobrassicin	83327-21-3		5mg	￥ 15750	2024-07-20
TargetMol Chemicals	TN3051-5 mg	4-Methoxyglucobrassicin	83327-21-3	98%	5mg	￥ 15,750	2023-07-11
TargetMol Chemicals	TN3051-1 mL * 10 mM (in DMSO)	4-Methoxyglucobrassicin	83327-21-3	98%	1 mL * 10 mM (in DMSO)	￥ 17350	2023-09-15
TargetMol Chemicals	TN3051-1 ml * 10 mm	4-Methoxyglucobrassicin	83327-21-3		1 ml * 10 mm	￥ 17350	2024-07-20